Cas no 638-08-4 (Stearic anhydride)

Stearic anhydride (C36H70O3) is a white, waxy solid derived from stearic acid, commonly used as an intermediate in organic synthesis and industrial applications. Its key advantages include high reactivity as an acylating agent, facilitating esterification and amidation reactions in the production of surfactants, lubricants, and plasticizers. The compound's stability under moderate temperatures and compatibility with various organic solvents enhance its utility in chemical manufacturing. Additionally, stearic anhydride serves as a hydrophobic agent in coatings and textiles, offering improved water resistance. Its non-toxic nature and biodegradability further support its use in environmentally sensitive applications.
Stearic anhydride structure
Stearic anhydride structure
Product Name:Stearic anhydride
CAS No:638-08-4
MF:C36H70O3
MW:550.939212322235
MDL:MFCD00009004
CID:511666
PubChem ID:87575701
Update Time:2025-06-13

Stearic anhydride Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,1,1'-anhydride
    • Stearic Anhydride
    • octadecanoyl octadecanoate
    • Octadecanoic acid, anhydride
    • Stearicanhydride
    • Stearic acid anhydride
    • Octadecanoic anhydride
    • Octadecanoic acid, 1,1'-anhydride
    • WVJVHUWVQNLPCR-UHFFFAOYSA-N
    • C36H70O3
    • E(R) degrees EEaou
    • Octadecanoic anhydride #
    • Stearic anhydride, 98%
    • 6980AF
    • Stearic anhydride, >=97.0% (GC)
    • SY051776
    • 638-08-4
    • DB-054555
    • DTXSID101014665
    • A24504
    • MFCD00009004
    • S0083
    • AKOS016015529
    • HY-W127547
    • NS00041694
    • CS-0185772
    • AS-56857
    • SCHEMBL152597
    • Benzene-1,2-disulfonic acid dichloride;o-Benzenedisulfonylchlorid
    • D82072
    • EINECS 211-318-6
    • DTXCID00811118
    • Stearic anhydride
    • MDL: MFCD00009004
    • Inchi: 1S/C36H70O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)39-36(38)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
    • InChI Key: WVJVHUWVQNLPCR-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 550.53200
  • Monoisotopic Mass: 550.53249609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 34
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 16.7
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: White powder
  • Density: 0.84
  • Melting Point: 70.0 to 73.0 deg-C
  • Boiling Point: 526.9°C
  • Flash Point: 236.1±7.5 °C
  • Refractive Index: 1.4362 (estimate)
  • PSA: 43.37000
  • LogP: 12.57920
  • Solubility: Not determined

Stearic anhydride Security Information

Stearic anhydride Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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Stearic anhydride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Carbon monoxide ,  Potassium iodide Catalysts: Ferrous chloride ,  1,5-Bis(diphenylphosphino)pentane ;  30 min, 20 atm, 250 °C
Reference
Iron-catalyzed decarbonylation reaction of aliphatic carboxylic acids leading to α-olefins
Maetani, Shinji; et al, Chemical Communications (Cambridge, 2012, 48(19), 2552-2554

Stearic anhydride Raw materials

Stearic anhydride Preparation Products

Additional information on Stearic anhydride

Recent Advances in the Application of Stearic Anhydride (CAS 638-08-4) in Chemical and Biomedical Research

Stearic anhydride (CAS 638-08-4), a derivative of stearic acid, has garnered significant attention in recent years due to its versatile applications in chemical synthesis, drug delivery, and material science. This research briefing synthesizes the latest findings on the properties, synthesis, and biomedical applications of stearic anhydride, highlighting its potential as a key reagent in pharmaceutical formulations and biomaterial development.

Recent studies have explored the role of stearic anhydride in the synthesis of lipid-based drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated its efficacy in enhancing the stability and bioavailability of hydrophobic drugs through the formation of self-assembled nanostructures. The study reported a 40% improvement in drug-loading capacity compared to traditional carriers, underscoring the compound's utility in nanomedicine.

In the field of biomaterials, stearic anhydride has been utilized as a crosslinking agent for biodegradable polymers. A breakthrough study in Biomaterials Science (2024) revealed that stearic anhydride-modified poly(lactic-co-glycolic acid) (PLGA) scaffolds exhibited superior mechanical properties and controlled degradation rates, making them ideal for tissue engineering applications. The research team attributed these enhancements to the anhydride's ability to form stable ester linkages with polymer chains.

From a synthetic chemistry perspective, novel catalytic methods for stearic anhydride production have emerged. A 2024 Green Chemistry publication described an enzyme-mediated process that achieves 95% yield at mild temperatures, significantly reducing energy consumption compared to conventional thermal methods. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Ongoing clinical research has identified potential therapeutic applications of stearic anhydride derivatives. Phase I trials of a stearic anhydride-conjugated anticancer prodrug showed promising results in tumor targeting, with reduced systemic toxicity compared to conventional chemotherapy. Researchers speculate that the lipophilic nature of the stearic moiety contributes to enhanced cellular uptake and retention.

Despite these advances, challenges remain in the large-scale application of stearic anhydride, particularly regarding its purification and storage stability. Recent analytical developments, including a novel HPLC-MS method published in Analytical Chemistry (2023), have improved quality control protocols for pharmaceutical-grade stearic anhydride, addressing previous concerns about batch-to-batch variability.

The convergence of these research trajectories suggests that stearic anhydride (CAS 638-08-4) will continue to play a pivotal role in the development of next-generation drug delivery systems and biomaterials. Future studies are expected to focus on optimizing its biocompatibility profile and exploring novel derivatives with tailored physicochemical properties for specific medical applications.

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